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Compound of Interest

Compound Name: 2,5-Difluoropyridine

Cat. No.: B1303130 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,5-Difluoropyridine for Research and

Development

Introduction
2,5-Difluoropyridine is a fluorinated pyridine derivative utilized as a key intermediate in the

synthesis of pharmaceuticals and other complex molecules.[1][2] Its unique chemical

properties, stemming from the electron-withdrawing nature of the fluorine atoms, make it a

valuable building block in medicinal chemistry and materials science.[1] However, like many

fluorinated organic compounds, 2,5-Difluoropyridine presents specific health and safety

hazards that necessitate rigorous handling precautions. This guide provides a comprehensive

overview of its safety profile, handling procedures, and emergency responses, tailored for

researchers, scientists, and drug development professionals.

Physicochemical and Safety Data
A thorough understanding of the physical and chemical properties of 2,5-Difluoropyridine is

foundational to its safe handling. The following tables summarize key quantitative data sourced

from various safety data sheets.

Table 1: Physical and Chemical Properties of 2,5-Difluoropyridine
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Property Value References

CAS Number 84476-99-3 [3]

Molecular Formula C₅H₃F₂N [3]

Molecular Weight 115.08 g/mol [3]

Appearance Colorless liquid [4][5]

Boiling Point
113.1 °C to 115 °C at 760

mmHg
[2][4][5]

Melting Point -33 °C [2][5]

Density 1.263 - 1.274 g/mL at 25 °C [3][4]

Flash Point 22.2 °C to 24 °C (closed cup) [3][4]

Refractive Index n20/D 1.445 - 1.446 [3][4]

Table 2: GHS Hazard Classification and Statements

Classification Code Description References

Flammable Liquids H226
Flammable liquid and

vapor
[6][7][8]

Skin

Corrosion/Irritation
H315 Causes skin irritation [6][7][8]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[6][7][8]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[6][7][8]

Signal Word - Warning [6][7]

GHS Pictograms -

GHS02 (Flame),

GHS07 (Exclamation

Mark)

[4][5][6]
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Detailed Handling and Storage Protocols
Adherence to strict protocols is mandatory to minimize exposure and ensure a safe laboratory

environment.

Engineering Controls
Ventilation: All work with 2,5-Difluoropyridine must be conducted in a properly functioning

certified laboratory chemical fume hood.[9][10] Ensure adequate ventilation to keep airborne

concentrations below exposure limits.[7]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible, within a ten-second travel distance (approximately 50 feet) of the work area.[9]

Ignition Sources: Due to its low flash point, all sources of ignition, including open flames, hot

surfaces, and sparks, must be strictly excluded from the handling area.[7][11] Use explosion-

proof electrical and lighting equipment.[7][11] Ground and bond containers and receiving

equipment to prevent static discharge.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against direct exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale and References

Eye/Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that cause serious eye

irritation.[6][10][11]

Skin Protection Flame-retardant lab coat.

Provides a barrier against skin

contact and protects from fire

hazards.[10]

Hand Protection
Nitrile or neoprene gloves.

Latex is not recommended.

Prevents skin irritation upon

contact.[6][10] Gloves must be

inspected before use and

disposed of properly after

handling.[6]

Respiratory Protection

Use a NIOSH (US) or CEN

(EU) approved respirator with

appropriate cartridges (e.g.,

OV/AG/P99) if ventilation is

inadequate or for higher-level

exposure.

Protects against inhalation of

vapors, which may cause

respiratory irritation.[6][7]

Storage and Incompatibilities
Storage Conditions: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

[6][7][9] Keep away from heat, sparks, and direct sunlight.[7][9] The storage area should be

designated for flammable liquids.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong

bases, and alkali metals.[7][12]

Standard Operating Procedure for Laboratory
Handling
The following protocol outlines a generalized workflow for handling 2,5-Difluoropyridine in a

research setting.
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Objective: To provide a step-by-step procedure for the safe use of 2,5-Difluoropyridine,

minimizing risk to personnel and the environment.

Methodology:

Pre-Handling Assessment:

Review the Safety Data Sheet (SDS) thoroughly before starting any new procedure.[9]

Conduct a formal hazard assessment for the specific experiment.

Ensure all necessary engineering controls and PPE are available and in good working

order.

Preparation of Work Area:

Designate a specific area within a chemical fume hood for the handling of 2,5-
Difluoropyridine.[10]

Ensure the work surface is clean and uncluttered.[13]

Keep a spill kit appropriate for flammable liquids readily available.[14]

Handling and Dispensing:

Don all required PPE as specified in Table 3.

Ground and bond the primary container and receiving vessel to prevent static electricity

buildup.[7]

Slowly transfer the required amount of the liquid. Avoid splashing.

Keep containers tightly closed when not in use to prevent the escape of flammable vapors.

[7][10]

Post-Handling Procedures:
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Wash hands and any exposed skin thoroughly with soap and water after handling is

complete.[1][6][13]

Decontaminate all equipment and the work area.

Properly dispose of contaminated gloves and other disposable materials as hazardous

waste.[6]

Waste Disposal:

Collect all waste containing 2,5-Difluoropyridine in a designated, properly labeled, and

sealed hazardous waste container.[9]

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[6]

Do not allow the product to enter drains.[6]

Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an accidental exposure or spill.

Table 4: Emergency Response and First-Aid Measures
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Exposure Route Procedure References

Inhalation

Move the person to fresh air. If

breathing is difficult or stops,

provide artificial respiration.

Seek immediate medical

attention.

[6][7][11]

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected skin with plenty of

soap and water for at least 15

minutes. If skin irritation

persists, seek medical

attention.

[6][7][11]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[6][7][11]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[6][7]

Fire

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide as

extinguishing media.

[6][7]

Accidental Release Evacuate personnel. Remove

all ignition sources and ensure

adequate ventilation. Wearing

full PPE, contain the spill using

an inert absorbent material

[6][11][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.capotchem.cn/doc/msds_84476-99-3.do
https://volochem.s3-us-west-1.amazonaws.com/sds/VOLO10021_SDS_USEN.pdf
https://www.fishersci.com/store/msds?partNumber=AAH31130&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_84476-99-3.do
https://volochem.s3-us-west-1.amazonaws.com/sds/VOLO10021_SDS_USEN.pdf
https://www.fishersci.com/store/msds?partNumber=AAH31130&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_84476-99-3.do
https://volochem.s3-us-west-1.amazonaws.com/sds/VOLO10021_SDS_USEN.pdf
https://www.fishersci.com/store/msds?partNumber=AAH31130&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_84476-99-3.do
https://volochem.s3-us-west-1.amazonaws.com/sds/VOLO10021_SDS_USEN.pdf
https://www.capotchem.cn/doc/msds_84476-99-3.do
https://volochem.s3-us-west-1.amazonaws.com/sds/VOLO10021_SDS_USEN.pdf
https://www.capotchem.cn/doc/msds_84476-99-3.do
https://www.fishersci.com/store/msds?partNumber=AAH31130&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(e.g., sand, vermiculite).

Collect the material in a

suitable, closed container for

disposal.

Logical Workflow for Safe Chemical Handling
The following diagram illustrates the lifecycle of handling a hazardous chemical like 2,5-
Difluoropyridine in a laboratory setting, emphasizing the continuous cycle of planning,

execution, and response.

1. Preparation & Planning

2. Execution

3. Response & Disposal

Risk Assessment
(Review SDS)

Select Controls
(Hood, PPE)

Chemical Handling
& Storage

Waste Collection

Spill & Emergency
Response

If spill occurs

Final Waste
Disposal

Contain & Collect

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,5-Difluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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